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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925 Get Quote

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-undecanone
as a solvent in chemical reactions. 2-Undecanone, a naturally derived, biodegradable methyl

ketone, presents a compelling alternative to conventional solvents, offering a unique

combination of properties beneficial for organic synthesis, particularly in the pharmaceutical

and fragrance industries.

Introduction
2-Undecanone (also known as methyl nonyl ketone) is a colorless to pale yellow liquid with a

characteristic fruity and floral aroma.[1] Beyond its well-established use as a fragrance

ingredient and insect repellent, its properties as a solvent and a chemical intermediate are

gaining increasing attention.[1][2] Its high boiling point, low water solubility, and ability to

dissolve a range of organic compounds make it a suitable medium for various chemical

transformations.[3][4] Furthermore, its natural origin and biodegradability align with the

principles of green chemistry, making it an attractive option for sustainable chemical processes.

[2]
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A comprehensive understanding of the physicochemical properties of 2-undecanone is

essential for its effective application as a solvent. Key properties are summarized in the table

below.

Property Value Reference(s)

CAS Number 112-12-9 [1]

Molecular Formula C₁₁H₂₂O [1]

Molecular Weight 170.29 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 231-232 °C [2]

Melting Point 11-13 °C [3]

Density ~0.825 g/mL at 25 °C [5]

Flash Point 88 °C (190.4 °F) [2]

Water Solubility Insoluble [3][4]

Solubility in Organic Solvents

Soluble in ethanol, ether,

acetone, benzene, carbon

tetrachloride, chloroform,

DMSO, ethyl acetate, and

dichloromethane.

[3][6]

Applications in Chemical Synthesis
While specific, documented examples of 2-undecanone as a primary solvent in a wide array of

named reactions remain limited in readily available scientific literature, its properties suggest its

utility in several areas of organic synthesis. It is employed as a solvent and intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] Its high boiling point makes it suitable for

reactions requiring elevated temperatures.
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2-Undecanone's ability to dissolve a variety of organic compounds makes it a versatile solvent

for general organic synthesis.[1] It can serve as a medium for reactions involving non-polar to

moderately polar reactants.

Experimental Protocols
Due to the limited availability of published, detailed protocols using 2-undecanone as a

solvent, the following section provides a generalized protocol for its use in a common organic

transformation where a high-boiling ketone could be advantageous.

Protocol 1: General Procedure for a High-Temperature
Condensation Reaction
This protocol describes a general workflow for a condensation reaction, such as an Aldol

condensation, where 2-undecanone can be used as a high-boiling solvent.

Materials:

Reactant A (aldehyde or ketone with α-hydrogens)

Reactant B (aldehyde or ketone)

Base catalyst (e.g., sodium hydroxide, potassium carbonate)

2-Undecanone (anhydrous)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for extraction and purification (e.g., ethyl acetate, hexane)

Deionized water

Brine solution

Equipment:

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Chromatography equipment (for purification)

Procedure:

Reaction Setup:

To a dry round-bottom flask equipped with a magnetic stir bar, add Reactant A (1.0 eq) and

2-undecanone as the solvent. The volume of the solvent should be sufficient to ensure

proper stirring of the reaction mixture (typically a 0.1 to 1 M solution of the limiting

reagent).

Add Reactant B (1.0 - 1.2 eq) to the flask.

Add the base catalyst (0.1 - 2.0 eq).

Attach a reflux condenser to the flask.

Reaction Execution:

Heat the reaction mixture to the desired temperature (e.g., 150-200 °C) using a heating

mantle or oil bath.

Stir the reaction mixture vigorously for the required time (monitor by TLC or other

appropriate analytical techniques).

Work-up:
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Allow the reaction mixture to cool to room temperature.

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel.

Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

Combine the organic layers and wash with deionized water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to remove the extraction solvent. The high boiling point of 2-undecanone
means it will remain in the crude product.

Purification:

Purify the crude product by column chromatography on silica gel, using an appropriate

eluent system (e.g., hexane/ethyl acetate gradient) to separate the product from residual

2-undecanone and other impurities.

Expected Outcome: The desired condensation product is obtained after purification. The yield

will be dependent on the specific reactants and conditions used.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for a chemical reaction using 2-
undecanone as a solvent.
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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